Cas no 1352534-03-2 (1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1352534-03-2
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 5159465
• Update Time: 2025-11-01

1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

• Inchi： 1S/C11H13ClN2O/c1-8(15)14-7-3-5-10(14)9-4-2-6-13-11(9)12/h2,4,6,10H,3,5,7H2,1H3
• InChI Key： KGNPVMYFWBACQB-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1=CC=CN=C1Cl)C

Additional information on 1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

Comprehensive Overview of 1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352534-03-2)

1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352534-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyrrolidine backbone coupled with a chloropyridine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and functional groups contribute to its potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its chloropyridine subunit, which is known to enhance binding affinity in target proteins. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

The compound’s CAS No. 1352534-03-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization. Its pyrrolidine-ethanone scaffold is also explored in catalysis and polymer chemistry, addressing broader interests in sustainable materials. Users often query its synthetic routes, solubility profiles, and stability under various conditions, underscoring its practical utility.

From an SEO perspective, keywords like “chloropyridine derivatives”, “pyrrolidine-based synthesis”, and “CAS 1352534-03-2 applications” are critical for visibility. The compound’s potential in neuropharmacology (e.g., modulating G-protein-coupled receptors) and crop protection (e.g., pesticide intermediates) further amplifies its interdisciplinary appeal. Analytical techniques such as HPLC purity analysis and NMR characterization are commonly associated with its study.

Innovations in green chemistry have also spotlighted 1-[2-(2-Chloro-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone, as researchers seek eco-friendly synthetic methods. Questions about its scalability, regulatory compliance, and patent landscape dominate professional forums, highlighting its commercial viability. This compound exemplifies the convergence of academic research and industrial applications, making it a focal point for future breakthroughs.